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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of methods for synthesizing solasonine
derivatives, focusing on experimental protocols and the biological activities of these
compounds. The information is intended to guide researchers in the development of novel
therapeutic agents based on the solasonine scaffold.

Introduction

Solasonine is a naturally occurring glycoalkaloid found in various Solanum species. It consists
of the aglycone solasodine linked to a trisaccharide chain. Solasonine and its derivatives have
garnered significant interest in medicinal chemistry due to their diverse pharmacological
activities, including anticancer, anti-inflammatory, and antifungal properties.[1][2] The synthesis
of solasonine derivatives allows for the exploration of structure-activity relationships and the
optimization of their therapeutic potential.

Synthesis of Solasonine and its Derivatives

The chemical synthesis of solasonine and its derivatives presents a significant challenge due
to the complexity of the glycan structure and the stereochemistry of the steroidal aglycone.[3]
However, recent advancements have led to more efficient and convergent synthetic strategies.

Convergent Synthesis of Solasonine
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A practical and convergent synthesis of solasonine has been developed, which can also be
applied to its saponin derivatives.[3][4] The key features of this strategy include:

e 1 2-trans Stereoselective Glycosidation: This is achieved using AuCI3—tBuCN cooperative
catalysis, which allows for the efficient coupling of a 2-branched trisaccharide
trichloroacetimidate donor with the steroidal aglycone without the need for a neighboring
participating group.[3][4]

» Regioselective Benzoylation: A "cyanide effect" is utilized for the regioselective benzoylation
of the 4- and 6-hydroxyl groups of a galactopyranosyl disaccharide, facilitating the
straightforward preparation of key intermediates on a gram scale.[3][4]

¢ Prevention of Orthoester Byproduct Formation: An effective approach is employed to avoid
the formation of orthoester byproducts during the glycosylation reaction.[3][4]

Experimental Protocol: Convergent Synthesis of Solasonine[3]
e Glycosylation:

o To a solution of the trisaccharide donor and the aglycone in a 5:1 mixture of DCM/tBUCN,
add AuCls (0.1 equiv.).

o Stir the reaction mixture at -50 °C.
o Monitor the reaction by TLC until completion.

o Quench the reaction and purify the product by column chromatography to yield the
glycosylated steroid with an a/f3 ratio of less than 1/20. The reported yield for this step is
81%.[3]

 lodide-mediated Deprotection:
o To a solution of the protected solasonine derivative in MeCN, add TMSCI and Nal.
o Stir the reaction at room temperature.

o Upon completion, quench the reaction with 10% Na2S203 and 5% NaOH.
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o Extract the product and purify by column chromatography. The reported yield is 84%.[3]

e Global Deprotection:
o Treat the resulting compound with 1 M NaOH in a 4:1 mixture of MeOH/DCM.
o Heat the reaction mixture to 70 °C.

o After completion, neutralize the reaction and purify the final product, solasonine. The
reported yield for this final step is 91%.[3]

Synthesis of Solasodine Glycoside Derivatives

A series of solasodine glycoside derivatives can be synthesized to investigate their structure-
activity relationships.[5][6] A common strategy involves the glycosylation of the solasodine
aglycone with various sugar moieties.

Experimental Protocol: Synthesis of Solasodine Glycosides via Transglycosylation[5]
e Preparation of Glycosyl Donor:
o Prepare the desired benzoylated monosaccharide.

o Treat the monosaccharide with a 45% solution of HBr/HOAc in CH2Cl2 to form the glycosyl
bromide, which will serve as the glycosyl donor.

e Glycosylation:

o Condense the glycosyl donor with the solasodine aglycone in the presence of a silver
trifluoromethanesulfonate catalyst.

o Monitor the reaction by TLC.
 Purification:

o Upon completion, quench the reaction and purify the synthesized solasodine glycoside
derivative using column chromatography.
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Biological Activities and Signaling Pathways

Solasonine and its derivatives exhibit a range of biological activities, with their anticancer
properties being the most extensively studied. These compounds have been shown to inhibit
cell proliferation, induce apoptosis, and arrest the cell cycle in various cancer cell lines.[7][8][9]
[10]

Quantitative Data on Biological Activity

The cytotoxic effects of solasonine and its derivatives have been evaluated against several
human cancer cell lines. The ICso values, which represent the concentration of the compound
required to inhibit cell growth by 50%, are summarized in the table below.
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Compound/Derivati

Cell Line ICs0 (M) Reference
ve
Leishmania
Solasonine amazonensis 7.8 [11]
(promastigote)
Leishmania
Solamargine amazonensis 6.2 [11]
(promastigote)
Equimolar mixture of Leishmania
Solasonine and amazonensis 1.1 [11]
Solamargine (promastigote)
Leishmania
Solasodine amazonensis 219 [11]
(promastigote)
Not specified, but
Solasonine Bladder Cancer (T24)  shown to inhibit [9]
proliferation
Not specified, but
) Bladder Cancer o
Solasonine shown to inhibit [9]
(5637) ) )
proliferation
Dose-dependent
Solasonine Glioma (U87 MG) inhibition of [8]
proliferation
_ Dose-dependent
) Acute Monocytic o
Solasonine ] inhibition of [7]
Leukemia (THP-1) ) )
proliferation
) Dose-dependent
) Acute Monocytic o
Solasonine ) inhibition of [7]
Leukemia (MV4-11) ) )
proliferation
] Gastric Cancer (SGC- 18 uM (used in
Solasonine [12]

7901)

combination studies)
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Signaling Pathways Modulated by Solasonine
Derivatives

The anticancer effects of solasonine and its derivatives are mediated through the modulation
of several key signaling pathways.

Hedgehog (Hh) Signaling Pathway

Solasonine has been identified as an inhibitor of the Hedgehog (Hh) signaling pathway, which
is aberrantly activated in many cancers.[13] It acts by targeting Gli, the final effector of this
pathway, thereby inhibiting the transcription of Hh target genes like Glil and Ptchl1.[13] This
mechanism is significant as it may help overcome resistance to current Smoothened (Smo)
inhibitors.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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